Cas no 226713-43-5 ((2-AMINO-5-BROMOPHENYL)METHANOL)

• Product Name: (2-AMINO-5-BROMOPHENYL)METHANOL
• CAS No: 226713-43-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 851139
• Update Time: 2026-04-29

(2-AMINO-5-BROMOPHENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-5-BROMOPHENYL)METHANOL
• Benzenemethanol, 2-amino-5-bromo-, hydrobromide

Experimental Properties

• Melting Point: 114-115°
• PSA: 46.25000
• LogP: 2.10480

(2-AMINO-5-BROMOPHENYL)METHANOL Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-AMINO-5-BROMOPHENYL)METHANOL

Recent Advances in the Study of (2-AMINO-5-BROMOPHENYL)METHANOL (CAS: 226713-43-5) and Its Applications in Chemical Biology and Pharmaceutical Research

(2-AMINO-5-BROMOPHENYL)METHANOL (CAS: 226713-43-5) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of targeted therapies for cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (2-AMINO-5-BROMOPHENYL)METHANOL as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against BTK, a key target in B-cell malignancies. The study also revealed that the bromine atom at the 5-position of the phenyl ring played a critical role in enhancing binding affinity to the target protein.

In another recent development, a team of researchers from the University of Cambridge reported the application of (2-AMINO-5-BROMOPHENYL)METHANOL in the development of fluorescent probes for imaging cellular processes. The study, published in Chemical Communications in 2024, described how the compound's unique photophysical properties enabled the design of highly sensitive probes for detecting reactive oxygen species (ROS) in live cells. This advancement has significant implications for understanding oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

From a synthetic chemistry perspective, (2-AMINO-5-BROMOPHENYL)METHANOL has been employed in various catalytic transformations. A 2024 paper in Organic Letters detailed its use in palladium-catalyzed cross-coupling reactions, which are fundamental to the construction of complex pharmaceutical compounds. The study highlighted the compound's stability under reaction conditions and its ability to serve as a versatile precursor for diverse molecular architectures.

Looking ahead, researchers are particularly interested in exploring the potential of (2-AMINO-5-BROMOPHENYL)METHANOL in the development of next-generation antimicrobial agents. With the growing threat of antibiotic resistance, this compound's structural features make it a promising candidate for the design of novel antibiotics targeting multidrug-resistant pathogens. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, signaling its importance in future drug development efforts.

In conclusion, (2-AMINO-5-BROMOPHENYL)METHANOL (CAS: 226713-43-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to probe development, underscore its significance in advancing our understanding of biological systems and developing new therapeutic strategies. As research in this area progresses, we can expect to see more innovative uses of this compound emerge in the coming years.